Cas no 773100-50-8 (1H-Pyrrole-2-propanoicacid, 1-methyl-b-oxo-)

• Product Name: 1H-Pyrrole-2-propanoicacid, 1-methyl-b-oxo-
• CAS No: 773100-50-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 551945
• PubChem ID: 20285430
• Update Time: 2025-04-19

1H-Pyrrole-2-propanoicacid, 1-methyl-b-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-propanoicacid, 1-methyl-b-oxo-
• 1H-Pyrrole-2-propanoicacid,1-methyl-beta-oxo-(9CI)
• 773100-50-8
• 3-(1-Methyl-1H-pyrrol-2-yl)-3-oxopropanoic acid
• AKOS006293029

• Inchi： 1S/C8H9NO3/c1-9-4-2-3-6(9)7(10)5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： GWWBSWPLERSYRH-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)C1=CC=CN1C

Computed Properties

• Exact Mass: 167.058
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 0.4